4-(2-Fluoro-3-methylphenyl)oxan-4-amine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 4-(2-fluoro-3-methylphenyl)oxan-4-amine
• InChI: InChI=1S/C12H16FNO/c1-9-3-2-4-10(11(9)13)12(14)5-7-15-8-6-12/h2-4H,5-8,14H2,1H3
• InChI Key: OLHHIIRDEOUHKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2(CCOCC2)N)F

Description

4-(2-Fluoro-3-methylphenyl)oxan-4-amine is a substituted tetrahydropyran derivative featuring a fluorinated and methylated phenyl ring at the 4-position of the oxane (tetrahydropyran) scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluoro-3-methylphenyl)oxan-4-amine typically involves the reaction of 2-fluoro-3-methylbenzaldehyde with a suitable amine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

Industrial production of 4-(2-Fluoro-3-methylphenyl)oxan-4-amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to minimize the production of by-products and to ensure the safety and efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoro-3-methylphenyl)oxan-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed.

Substitution: Reagents such as halogens or nucleophiles are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

4-(2-Fluoro-3-methylphenyl)oxan-4-amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-3-methylphenyl)oxan-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs of 4-(2-Fluoro-3-methylphenyl)oxan-4-amine, highlighting variations in substituent positions and functional groups:

Compound Name	Substituent Positions	Molecular Formula	Molar Mass (g/mol)	Key Properties (Predicted/Reported)	CAS/Reference
4-[(2-Fluorophenyl)methyl]oxan-4-amine	2-Fluoro	C12H16FNO	209.26	Density: 1.124 g/cm³; Boiling Point: 298.2°C; pKa: 8.68	1017134-31-4
4-[(3-Fluorophenyl)methyl]oxan-4-amine	3-Fluoro	C12H16FNO	209.26	SMILES: C1COCCC1(CC2=CC(=CC=C2)F)N	CID 63220684
4-[(4-Fluorophenyl)methyl]oxan-4-amine	4-Fluoro	C12H16FNO	209.26	InChIKey: MVDIDXWAEQOMCI-UHFFFAOYSA-N	1017321-88-8
4-(4-Fluorophenyl)oxan-4-amine hydrochloride	4-Fluoro (salt form)	C11H15ClFN	223.69	Industrial grade (99% purity); used in pharmaceuticals	1385696-29-6
4-(2-Methoxyphenyl)oxan-4-amine hydrochloride	2-Methoxy	C12H18ClNO2	243.73	Catalogued as a chiral building block	EN300-744501

Key Observations :

• Substituent Position : Fluorine placement (ortho, meta, para) significantly impacts electronic effects. For example, the ortho-fluoro group in 4-[(2-Fluorophenyl)methyl]oxan-4-amine may induce steric hindrance, whereas para-fluoro derivatives (e.g., 4-(4-Fluorophenyl)oxan-4-amine hydrochloride) offer symmetrical electronic distribution .
• Methyl vs. Methoxy Groups : The methyl group in the target compound enhances lipophilicity compared to methoxy-substituted analogs (e.g., 4-(2-Methoxyphenyl)oxan-4-amine hydrochloride), which may improve membrane permeability but reduce solubility .
• Salt Forms : Hydrochloride salts (e.g., 4-(4-Fluorophenyl)oxan-4-amine hydrochloride) exhibit higher aqueous solubility, making them preferable for pharmaceutical formulations .

Physicochemical and Pharmacological Implications

Lipophilicity and Solubility :

• Fluorine’s electronegativity may reduce metabolic degradation, as seen in other fluorinated pharmaceuticals .

Biological Activity

4-(2-Fluoro-3-methylphenyl)oxan-4-amine is a compound that has garnered interest due to its potential therapeutic applications. This article reviews its biological activity, synthesizing findings from various studies, including pharmacological effects, structural characteristics, and potential mechanisms of action.

Chemical Structure and Properties

The compound 4-(2-Fluoro-3-methylphenyl)oxan-4-amine is characterized by a fluorinated aromatic ring and an oxanamine moiety. Its molecular structure can be represented as follows:

$$\text{C}_{11}\text{H}_{12}\text{F}\text{N}\text{O}$$

This structure suggests potential interactions with various biological targets due to the presence of the fluorine atom and the amine group.

Research indicates that compounds with similar structures often interact with specific receptors or enzymes. For instance, the presence of the amine group suggests potential activity as a ligand for neurotransmitter receptors or enzymes involved in metabolic pathways.

In Vitro Studies

Studies have shown that related compounds exhibit significant biological activity:

• Dihydrofolate Reductase (DHFR) Inhibition : Compounds similar in structure have been reported to inhibit DHFR, an enzyme critical for DNA synthesis. This inhibition leads to reduced cell proliferation, particularly in cancer cells .
• Aryl Hydrocarbon Receptor (AhR) Activation : Some derivatives show partial agonism at the AhR, which is implicated in various physiological processes including xenobiotic metabolism and immune response modulation .

Biological Activity Data Table

Activity Type	Effect	Reference
DHFR Inhibition	High affinity inhibition
AhR Agonism	Species-specific partial agonism
Cytotoxicity	Induces apoptosis in cancer cells
Antimicrobial Activity	Effective against certain bacterial strains

Case Study 1: Anticancer Activity

In a study evaluating the anticancer properties of structurally related compounds, it was found that they significantly inhibited cell growth in melanoma cell lines. The mechanism was attributed to the induction of apoptosis via the activation of specific signaling pathways .

Case Study 2: Neuropharmacological Effects

Another investigation focused on the neuropharmacological effects of similar compounds, revealing that they modulated neurotransmitter levels in animal models. This modulation suggests potential applications in treating neurodegenerative disorders .